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Compound of Interest

Compound Name: Tin(ll) oxalate

Cat. No.: B129317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for tin(l) oxalate (CAS No. 814-94-8). The information is compiled and presented to meet the
needs of professionals in research and drug development, with a focus on quantitative data,
experimental context, and clear visual representations of safety protocols.

Chemical and Physical Properties

Tin(ll) oxalate, also known as stannous oxalate, is a white, crystalline powder.[1] It is sparingly
soluble in water but soluble in dilute hydrochloric acid.[2][3] The key physical and chemical
properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b129317?utm_src=pdf-interest
https://www.benchchem.com/product/b129317?utm_src=pdf-body
https://www.benchchem.com/product/b129317?utm_src=pdf-body
https://www.scribd.com/document/362145448/Oecd-401-PDF
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://en.wikipedia.org/wiki/Tin(II)_oxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula C204Sn [415]
Molecular Weight 206.73 g/mol [4115][6]

White to off-white crystalline
Appearance ] [1114]
powder/solid

Odorless or with a faint, non-
Odor o [7]
distinct scent

280 °C (536 °F; 553 K) with

Melting Point decomposition [1112]
Density 3.56 g/cm?3 [2]
Solubility in water 0.5¢g/L [2]
Flash Point Not applicable [6]

Toxicological Data

Tin(ll) oxalate is classified as harmful if swallowed or in contact with skin.[8] The primary
toxicological concern arises from both the tin component, which can affect organs with
prolonged exposure, and the oxalate ion.[7][9]

Toxicity Metric  Value Species Route References

LD50 (Median

3620 mg/k Rat Oral 4][8
Lethal Dose) 9 L41EE]

LD50 (Median

3400 mg/kg Rat Oral [10]
Lethal Dose)

Note on Toxicity Values: The slight variation in reported LD50 values is common and can
depend on the specific experimental conditions.

Hazard Identification and GHS Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. Tin(ll) oxalate has the following GHS
classifications:
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Hazard Hazard ] Signal
Category Pictogram References
Class Statement Word
H302:
Acute ) ]
o Harmful if Warning [8][11]
Toxicity, Oral
swallowed
H312:
Acute
- Harmful in _
Toxicity, 4 ) Warning [8][11]
contact with
Dermal )
skin
H314:
Skin Causes
Corrosion/lrrit  1C severe skin Danger [6][11][12]
ation burns and
eye damage
_ H318:
Serious Eye
] Causes
Damage/lrrita 1 ] Danger [2][11]
_ serious eye
tion
damage
H334: May
cause allergy
. or asthma
Respiratory
o symptoms or Danger [6][12]
Sensitization )
breathing
difficulties if
inhaled
H317: May
Skin cause an )
o 1 ) ] Warning [6][11]
Sensitization allergic skin
reaction
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H372:
» Causes
Specific
damage to
Target Organ
- organs
Toxicity 1 Danger [6]119]
through
(Repeated
prolonged or
Exposure)
repeated
exposure

Experimental Protocols
Acute Oral Toxicity (LD50) Determination (Based on
OECD Test Guideline 401)

The reported oral LD50 value for tin(ll) oxalate in rats was likely determined following a
protocol similar to the now-rescinded OECD Test Guideline 401 or its subsequent alternatives
(e.g., OECD 420, 423, 425).[1][9][10] These guidelines are internationally recognized standards
for assessing the acute toxicity of chemicals.[4][8]

Objective: To determine the median lethal dose (LD50) of a substance when administered
orally in a single dose.[9]

Methodology:

o Test Animals: Healthy, young adult laboratory rats of a single strain are used.[2][9] Both
sexes may be used, but studies often use a single sex, typically females, as they can be
more sensitive.[13]

e Housing and Acclimatization: Animals are housed in controlled conditions with a specific
temperature (around 22°C + 3°C) and humidity (30-70%).[9] They are allowed to acclimatize
to the laboratory conditions before the study begins.

e Dose Preparation: The test substance, tin(ll) oxalate, is typically prepared as a solution or
suspension in a suitable vehicle (e.g., water or a corn oil).

o Administration: The substance is administered in graduated doses to several groups of
fasted animals.[9][13] A single dose is given to each animal via oral gavage.[9]
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» Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions,
salivation, diarrhea, lethargy), and changes in body weight for a period of at least 14 days.[5]

[9]

o Necropsy: All animals that die during the study and all surviving animals at the end of the
observation period are subjected to a gross necropsy to identify any pathological changes.[9]

o Data Analysis: The LD50 is calculated statistically as the dose that is expected to cause
death in 50% of the test animals.[9]

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling of tin(ll) oxalate is crucial to minimize exposure and ensure laboratory safety.
The following diagram illustrates the recommended workflow for handling this compound.
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Safe Handling Workflow for Tin(ll) Oxalate

Preparation

Start: Obtain Tin(Il) Oxalate

Y

Assess Risks & Review SDS

Y

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves (Nitrile)
- Lab Coat/Protective Suit
- NIOSH-approved Respirator (if dust is generated)

Handling
Y

Work in a well-ventilated area,
preferably a chemical fume hood

Y

Avoid dust formation and inhalation

Y

Avoid contact with skin, eyes, and clothing

Y

Do not eat, drink, or smoke
in the work area

Post-Handling
Y

Store in a tightly closed container
in a cool, dry, well-ventilated place

Y

Dispose of waste according to
local, state, and federal regulations

Y

Wash hands and exposed skin
thoroughly after handling

End

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of tin(ll) oxalate.
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Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
The following decision tree outlines the recommended emergency response procedures.

Emergency Response for Tin(ll) Oxalate Incidents

Incident Occurs

Spill ‘Exposure Typ
Personal sure

Evacuate area if necessary.

Wear appropriate PPE, Inhalation Skin Contact Eye Contact Ingestion

M laction w Action
A
prevent further leakage. Move to fresh air. Take off contaminated clothing. Rinse thoroughly with plenty of water for Do NOT induce vomiting.
ge. If not breathing, give artificial respiration. Wash off with soap and plenty of water. at least 15 minutes. Rinse mouth with water.
Do not let enter drains. : y y y
Consult a physician. Consult a physician. Consult a physician. Consult a physician.

Sweep up and shovel into a
suitable, closed contai r dis|
Avoid creating t.

Click to download full resolution via product page
Caption: A decision tree for emergency response to incidents involving tin(ll) oxalate.

Fire and Explosion Data

Tin(ll) oxalate is not flammable.[10] However, in the event of a fire, suitable extinguishing
media include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][8]
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Firefighters should wear self-contained breathing apparatus.[4][8] Upon thermal decomposition,
it can release irritating gases and vapors, including carbon oxides and tin/tin oxides.[4][14]

Storage and Disposal

Storage: Store tin(ll) oxalate in a cool, dry, and well-ventilated place.[8][14] Keep the container
tightly closed.[4][8]

Disposal: Dispose of unused product and contaminated packaging as hazardous waste in
accordance with local, state, and federal regulations.[8] Do not allow the product to enter
drains.[4][8]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tin(ll) Oxalate: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b129317#tin-ii-oxalate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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